Cas no 1804464-97-8 (4-Chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1804464-97-8
• MF: C₈H₂ClF₅N₂
• MW: 256.559897899628
• CID: 4868540
• Update Time: 2025-05-24

4-Chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2ClF5N2/c9-5-3(1-15)6(7(10)11)16-2-4(5)8(12,13)14/h2,7H
• InChI Key： UTMBGQBBDRVIGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(F)F)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

4-Chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804464-97-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-Chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1804464-97-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising a pyridine core substituted with chloro, cyano, difluoromethyl, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound exemplifies the growing trend toward the utilization of fluorinated and halogenated pyridines in drug development, owing to their enhanced metabolic stability and binding affinity.

The significance of 4-chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine in medicinal chemistry stems from its ability to serve as a precursor for numerous pharmacologically relevant scaffolds. The presence of multiple reactive sites—such as the electron-withdrawing cyano group and the electrophilic chloro substituent—facilitates diverse chemical transformations, including nucleophilic aromatic substitution, metal-catalyzed cross-coupling reactions, and functional group interconversions. These attributes have made it a cornerstone in the synthesis of small-molecule inhibitors targeting various therapeutic pathways.

In recent years, there has been a surge in research focused on developing novel fluorinated pyridines due to their favorable pharmacokinetic properties. For instance, compounds containing difluoromethyl and trifluoromethyl groups are known to improve lipophilicity and resistance to metabolic degradation, thereby enhancing drug efficacy. The compound under discussion integrates these motifs seamlessly into its structure, positioning it as a promising candidate for further derivatization into potential drug candidates.

One of the most compelling applications of 4-chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine is in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the compound’s structural framework to design inhibitors that selectively target specific kinases. The electron-deficient nature of the pyridine ring, combined with the electron-withdrawing substituents, allows for precise tuning of binding interactions with kinase active sites. This has led to the discovery of several high-affinity inhibitors with significant therapeutic potential.

The role of difluoromethyl and trifluoromethyl groups in enhancing binding affinity is well-documented. These groups contribute to both hydrophobic interactions and steric hindrance, which are crucial for optimizing enzyme-inhibitor interactions. Moreover, the cyano group can participate in hydrogen bonding or act as a leaving group in certain reactions, further expanding the compound’s synthetic utility. Such versatility makes 4-chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine an indispensable tool in medicinal chemists' arsenal.

Advances in computational chemistry have also played a pivotal role in harnessing the potential of this compound. Molecular modeling studies have been instrumental in predicting how modifications to its structure might influence its biological activity. By integrating quantum mechanical calculations with empirical data, researchers can design analogs with improved properties. For example, computational screening has identified derivatives of 4-chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine that exhibit enhanced selectivity for particular kinases while minimizing off-target effects.

The synthesis of fluorinated pyridines remains an active area of research due to their challenges and rewards. Traditional methods often involve multi-step processes with moderate yields and require specialized equipment. However, recent innovations have streamlined these procedures through catalytic methods that improve efficiency and sustainability. For instance, transition-metal-catalyzed reactions have enabled direct functionalization of pyridine rings under mild conditions, reducing the need for harsh reagents or high temperatures.

The pharmaceutical industry has recognized the value of compounds like 4-chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine, leading to increased investment in fluorinated heterocycles research. Several academic institutions and biotech companies have dedicated programs focused on developing novel fluorinated drug candidates. Collaborative efforts between synthetic chemists and biologists have accelerated the discovery pipeline, resulting in several preclinical candidates entering clinical trials.

The future prospects for this compound are promising as new synthetic methodologies continue to emerge. Techniques such as flow chemistry and photochemical activation offer exciting possibilities for constructing complex fluorinated pyridines more efficiently than traditional batch processes. Additionally, green chemistry principles are being integrated into synthetic routes to minimize waste and energy consumption without compromising yield or purity.

In conclusion, 4-chloro-3-cyano-2-(difluoromethyl)-5-(trifluoromethyl)pyridine(CAS No. 1804464-97-8) represents a critical intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse applications in drug development, particularly in designing kinase inhibitors with improved pharmacokinetic profiles. The ongoing advancements in synthetic chemistry and computational modeling continue to enhance its utility as a building block for novel therapeutics.